5-bromo-N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]furan-2-carboxamide
• InChI: InChI=1S/C15H15BrN4O2/c1-10-7-14-18-8-11(9-20(14)19-10)3-2-6-17-15(21)12-4-5-13(16)22-12/h4-5,7-9H,2-3,6H2,1H3,(H,17,21)
• InChI Key: XBPNBOFEFAZATF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C(C=NC2=C1)CCCNC(=O)C3=CC=C(O3)Br
• Molecular Formula: C15H15BrN4O2
• Molecular Weight: 363.21 g/mol

Description

This compound is a member of the pyrazolo[1,5-a]pyrimidines family, which are N-heterocyclic compounds that have significant impact in medicinal chemistry. It is also known as BAY-61-3606.

Synthesis Analysis

Pyrazolo[1,5-a]pyrimidines derivatives have been synthesized through various pathways. A family of 7-substituted 2-methylpyrazolo[1,5-a]pyrimidines was synthesized by a two-step synthesis sequence starting from the appropriate methyl ketone.

Molecular Structure Analysis

The molecular weight of this compound is 363.215. The pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings.

Chemical Reactions Analysis

Compounds with similar structures have shown significant inhibitory activity with IC50 values of 0.057 ± 0.003, 0.081 ± 0.004 and 0.119 ± 0.007 μM, respectively, compared to control drug sorafenib.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. The storage temperature should be normal and it should be kept in a dark place, sealed in dry.

Scientific Research Applications

Synthesis and Biological Evaluation

The research into compounds related to 5-bromo-N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)furan-2-carboxamide has primarily focused on their synthesis and potential biological activities. These activities include anticancer, anti-5-lipoxygenase, antiviral, antitumor, and antimicrobial effects. A novel series of pyrazolopyrimidines derivatives was synthesized, demonstrating cytotoxic activities against certain cancer cell lines and inhibition of 5-lipoxygenase, suggesting a potential for therapeutic applications (Rahmouni et al., 2016). Furthermore, some derivatives exhibited antiviral activity against human cytomegalovirus and herpes simplex virus, highlighting the broad spectrum of biological activities these compounds might possess (Saxena et al., 1990).

Antitumor and Antimicrobial Activities

Compounds with structural similarities to 5-bromo-N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)furan-2-carboxamide have been investigated for their antitumor and antimicrobial activities. Enaminones used as building blocks led to the creation of substituted pyrazoles showing comparable inhibition effects to 5-fluorouracil against human breast and liver carcinoma cell lines (Riyadh, 2011). Additionally, novel dicationic imidazo[1,2-a]pyridines demonstrated significant antiprotozoal activity, further exemplifying the therapeutic potential of such compounds (Ismail et al., 2004).

Fungicidal and Antiviral Properties

The synthesis of pyrazolo[1,5-a]pyrimidine analogues of systemic fungicides like carboxin revealed a high level of fungicidal activity in assays of Basidiomycete species, indicating their potential as agricultural fungicides (Huppatz, 1985). Furthermore, some derivatives have shown promising anti-avian influenza virus activity, demonstrating the versatility and broad applicability of these compounds in combating various biological threats (Flefel et al., 2012).

Lipoxygenase Inhibition

Research into the inhibition of lipoxygenase, an enzyme involved in the inflammation process, has identified derivatives of 5,5′-(ethane-1,2-diyl)bis(3-((5-bromo-6-methyl-2-tertiaryamino pyrimidin-4-yl)thio)-4H-1,2,4-triazol-4-amine) as potent inhibitors. This suggests potential for the development of anti-inflammatory drugs (Asghari et al., 2016).

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the search results, compounds with similar structures have been studied for their anticancer potential and enzymatic inhibitory activity. They could potentially lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.

Future Directions

Pyrazolo[1,5-a]pyrimidines have attracted a great deal of attention in material science recently due to their significant photophysical properties. They have potential applications in the synthesis and functionalization of diverse pyrazolo[1,5-a]pyrimidines. This could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.